Furan-2-yl-methanethiol
Furan-2-yl-methanethiol
2-Furanmethanethiol, also known as 2-furfuryl mercaptan or 2-furfurylthiol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Furanmethanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-furanmethanethiol is primarily located in the cytoplasm. 2-Furanmethanethiol exists in all eukaryotes, ranging from yeast to humans. 2-Furanmethanethiol is a burnt, chocolate, and coffee tasting compound that can be found in cereals and cereal products, coffee and coffee products, and fats and oils. This makes 2-furanmethanethiol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
175236-33-6
VCID:
VC0060905
InChI:
InChI=1S/C5H6OS/c7-4-5-2-1-3-6-5/h1-3,7H,4H2
SMILES:
C1=COC(=C1)CS
Molecular Formula:
C5H6OS
Molecular Weight:
114.17 g/mol
Furan-2-yl-methanethiol
CAS No.: 175236-33-6
Main Products
VCID: VC0060905
Molecular Formula: C5H6OS
Molecular Weight: 114.17 g/mol
| CAS No. | 175236-33-6 |
|---|---|
| Product Name | Furan-2-yl-methanethiol |
| Molecular Formula | C5H6OS |
| Molecular Weight | 114.17 g/mol |
| IUPAC Name | furan-2-ylmethanethiol |
| Standard InChI | InChI=1S/C5H6OS/c7-4-5-2-1-3-6-5/h1-3,7H,4H2 |
| Standard InChIKey | ZFFTZDQKIXPDAF-UHFFFAOYSA-N |
| SMILES | C1=COC(=C1)CS |
| Canonical SMILES | C1=COC(=C1)CS |
| Density | d204 1.14 1.125-1.135 (20°) |
| Physical Description | Colourless oily liquid; extremely powerful and diffusive odour which on dilution becomes agreeable, coffee-like, caramellic-burnt, sweet |
| Description | 2-Furanmethanethiol, also known as 2-furfuryl mercaptan or 2-furfurylthiol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Furanmethanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-furanmethanethiol is primarily located in the cytoplasm. 2-Furanmethanethiol exists in all eukaryotes, ranging from yeast to humans. 2-Furanmethanethiol is a burnt, chocolate, and coffee tasting compound that can be found in cereals and cereal products, coffee and coffee products, and fats and oils. This makes 2-furanmethanethiol a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble in water; soluble in oils Miscible at room temperature (in ethanol) |
| Synonyms | 2-furanmethanethiol 2-furfurylthiol furfuryl mercaptan |
| PubChem Compound | 7363 |
| Last Modified | Nov 11 2021 |
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